Cas no 182505-69-7 (Tris(perfluorobutanesulfonyl)methane)

• Product Name: Tris(perfluorobutanesulfonyl)methane
• CAS No: 182505-69-7
• CID: 4622509
• Update Time: 2025-11-05

Tris(perfluorobutanesulfonyl)methane Chemical and Physical Properties

Names and Identifiers

• Tris(perfluorobutanesulfonyl)methane

Additional information on Tris(perfluorobutanesulfonyl)methane

Research Briefing on Tris(perfluorobutanesulfonyl)methane (CAS: 182505-69-7) in Chemical and Biomedical Applications

Tris(perfluorobutanesulfonyl)methane (CAS: 182505-69-7) is a fluorinated sulfonyl compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the chemical and biomedical fields. This research briefing aims to provide an overview of the latest advancements and findings related to this compound, focusing on its synthesis, properties, and emerging applications.

Recent studies have highlighted the exceptional thermal and chemical stability of Tris(perfluorobutanesulfonyl)methane, making it a promising candidate for high-performance materials and catalysts. Its strong electron-withdrawing properties and resistance to degradation under harsh conditions have been particularly noted in the context of organic synthesis and electrochemical applications.

In the biomedical sector, preliminary research suggests that Tris(perfluorobutanesulfonyl)methane may have potential as a novel fluorinated building block for drug development. Its ability to modulate the pharmacokinetic properties of bioactive molecules has been explored in several recent studies, although further in vivo validation is required to confirm its efficacy and safety.

One of the most notable advancements in the application of Tris(perfluorobutanesulfonyl)methane is its use in lithium-ion batteries. Researchers have demonstrated that this compound can serve as an effective electrolyte additive, enhancing the stability and performance of batteries under extreme conditions. This finding has significant implications for the development of next-generation energy storage systems.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Tris(perfluorobutanesulfonyl)methane. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact, with some success reported in the use of greener solvents and catalysts.

In conclusion, Tris(perfluorobutanesulfonyl)methane represents a versatile and valuable compound with wide-ranging applications in chemistry and biomedicine. Ongoing research continues to uncover new potential uses for this material, while addressing the practical challenges associated with its production and implementation. Future studies are expected to further elucidate its mechanisms of action and expand its utility in industrial and therapeutic contexts.